Quinolines and derivatives
Quinolines and their derivatives are a class of heterocyclic compounds with broad applications in the pharmaceutical, agrochemical, and materials science fields. Structurally, quinoline contains an indole ring fused to a benzene ring, offering unique electronic and structural properties that make them highly versatile for various synthetic transformations.
In pharmaceuticals, quinolines and their derivatives serve as valuable scaffolds for designing antibacterial, antifungal, and anti-inflammatory agents due to their inherent pharmacophoric features. For instance, they can undergo functional group modifications such as introduction of carboxylic acids, amides, or esters, to enhance their therapeutic properties.
In agrochemicals, these compounds are explored for their potential in pest control and plant growth regulation. The diverse substituents on quinoline rings can tailor their activity towards specific targets, making them suitable for developing new fungicides and insecticides with improved selectivity and reduced toxicity.
Moreover, in materials science, quinolines find applications in the synthesis of conductive polymers and electronic materials due to their aromatic nature and ability to incorporate various functional groups. Their synthetic flexibility allows for customization of properties such as solubility, conductivity, and stability, which are critical for advanced material development.
Overall, the chemical diversity and structural adaptability of quinolines make them a significant tool in modern chemistry, contributing to advancements in drug discovery, crop protection, and materials engineering.

- 1-benzylquinolines
- 8-hydroxyquinolines
- Haloquinolines
- Quinolones and derivatives
- Benzoquinolines
- Quinoline carboxamides
- Phenylquinolines
- Hydroquinolines
- Aminoquinolines and derivatives
- Quinoline carboxylic acids
- 4-aroylquinolines
- Nitroquinolines and derivatives
- Hydroxyquinolines
- Pyrroloquinolines
- Hydroquinolones
- Indoloquinolines
- Pyrroloquinoline quinones
- Dihydrofuranoquinolines
- Hydroxyquinolones
- 4-quinolinemethanols
- Quinoline-3-carboxamides
- Imidazoquinolines
- Furanoquinolines
- Acridones
- Quinoline quinones
- Quinolines and derivatives
- Phenanthridines and derivatives
- Chloroquinolines
- Quinoline-3-sulfonamides
- 4-aminoquinolines
- 4-hydroxy-2-alkylquinolines
- Pyranoquinolines
- Pyrrolo[4,3,2-de]quinolines
- Naphthylquinolines
Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
Ethyl 2-(quinolin-4-yl)acetate | 4789-81-5 | C13H13NO2 |
![]() |
N-(quinolin-6-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide | 1448070-89-0 | C16H11N7O |
![]() |
4-(quinolin-6-yl)butanoic acid | 1477935-89-9 | C13H13NO2 |
![]() |
7,8-dimethylquinolin-3-ol | 1486119-10-1 | C11H11NO |
![]() |
1-(quinolin-2-yl)cyclopropane-1-carbaldehyde | 2228232-65-1 | C13H11NO |
![]() |
2-Methylquinoline-6-carbonitrile | 73013-69-1 | C11H8N2 |
![]() |
3-Hydroxy-7-methylquinoline | 1261867-26-8 | C10H9NO |
![]() |
Methyl 2-(2-methylquinolin-8-yl)acetate | 1412256-13-3 | C13H13NO2 |
![]() |
methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate | 899548-82-4 | C19H16BrNO3S |
![]() |
1H,2H,3H,4H-pyrimido4,5-bquinoline-2,4-dione | 26908-38-3 | C11H7N3O2 |
Related Literature
-
Minghua Peng,Yefei Liu,Hong Jiang,Rizhi Chen,Weihong Xing RSC Adv., 2016,6, 2087-2095
-
Danyun Xu,Chenliang Su,Wei Tang,Huanxin Ju,Jinyong Zhang,Bingbing Tian Chem. Commun., 2020,56, 810-813
-
3. Reviews
-
William C. Putnam,James K. Bashkin Chem. Commun., 2000, 767-768
-
Ming Cao,Qing-Hu Teng,Zhi-Wei Xi,Li-Qiu Liu,Ren-Yong Gu,Ying-Chun Wang Org. Biomol. Chem., 2020,18, 655-659
-
Ying He,Zihan Wang,Li Ma,Liya Zhou,Yanjun Jiang,Jing Gao RSC Adv., 2020,10, 27697-27705
-
Jiahang Yan,Yanxia Zhen,Pengyan Wang,Yimeng Han,Huanhuan Zou,Junhan Chen,Weigang He Org. Chem. Front., 2024,11, 703-708
-
Dhevalapally B. Ramachary,Mamillapalli Kishor Org. Biomol. Chem., 2008,6, 4176-4187
-
10. Front cover
Recommended suppliers
-
Tiancheng Chemical (Jiangsu) Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5